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Compound of Interest

Compound Name: Ivermectin B1a-d2

Cat. No.: B1574491 Get Quote

Executive Directive
Strict Prohibition: Under no circumstances shall Ivermectin B1a-d2, its solutions, or

contaminated by-products be discharged into sanitary sewer systems (drains).

Ivermectin B1a-d2 is a macrocyclic lactone derivative used primarily as a stable isotope-

labeled internal standard for mass spectrometry. While the deuterium label (

) modifies its mass-to-charge ratio for detection, it does not mitigate the biological toxicity of the
parent compound.

This compound exhibits extreme aquatic toxicity (LC50 in the parts-per-trillion range for certain

aquatic invertebrates) and acute mammalian toxicity. Disposal must follow a zero-discharge

protocol via high-temperature incineration at a licensed hazardous waste facility.

Hazard Profile & Risk Assessment
To ensure compliance and safety, researchers must understand the specific hazards driving

these disposal protocols.
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Hazard Class GHS Code Description
Operational
Implication

Acute Toxicity (Oral) H300
Fatal if swallowed.[1]

[2][3]

All solid waste (vials,

weigh boats) must be

sealed immediately to

prevent dust

inhalation or ingestion.

Acute Toxicity

(Dermal)
H311

Toxic in contact with

skin.[1][2][4]

Double nitrile gloves

are mandatory during

waste transfer.

Aquatic Toxicity H400/H410

Very toxic to aquatic

life with long-lasting

effects.[1][2]

Zero tolerance for

drain disposal. Even

trace amounts in rinse

water can violate

environmental

permits.

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.[1][5]

Pregnant personnel

should avoid handling

waste streams

containing high

concentrations.

The Deuterium Factor
The substitution of hydrogen with deuterium (B1a-d2) is a chemical modification for analytical

specificity. It does not alter the toxicophore of the molecule. Therefore, regulatory bodies (EPA,

EU ECHA) treat the isotopic variant with the same hazard classification as the non-labeled

Ivermectin B1a.

Waste Segregation Protocol
Proper segregation is the primary defense against environmental contamination. Use the

following logic to determine the correct waste stream.
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Visualization: Waste Segregation Decision Tree
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Figure 1: Decision logic for segregating Ivermectin B1a-d2 waste streams. Note that aqueous

waste must NOT go down the drain; it must be collected for incineration.

Detailed Disposal Procedures
A. Liquid Waste (Stock Solutions & LC-MS Effluent)
Most Ivermectin B1a-d2 waste is generated during LC-MS/MS analysis.
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Collection: Collect all HPLC/LC-MS effluent containing the standard in a dedicated carboy

labeled "Hazardous Waste: Toxic Organic."

Compatibility: Ensure the carboy material (HDPE or Glass) is compatible with the mobile

phase solvents (typically Acetonitrile/Methanol).

Labeling: The label must explicitly list:

"Contains: Ivermectin B1a-d2"

"Hazard: Toxic, Aquatic Hazard"[1][3]

Solvent composition (e.g., "50% Acetonitrile, 50% Water")

Disposal Path: Hand over to EHS for incineration.

B. Solid Waste (Vials & Packaging)
Empty vials are never truly "empty" regarding high-potency compounds.

Vials: Unrinsed vials containing residual standard must be capped and placed in a

Hazardous Waste Sharps/Glass container. Do not place in general broken glass boxes.

Rinsing (Triple Rinse Rule): If local regulations require rinsing before disposal:

Rinse the vial 3x with a compatible solvent (Methanol).

Collect all rinsate into the Liquid Hazardous Waste stream (Section A).

Only then can the glass be disposed of as standard laboratory glass waste (check local

RCRA requirements; when in doubt, treat as hazardous).

PPE: Contaminated gloves and weigh boats should be double-bagged in a "Solid Toxic

Waste" bag and sealed.

Emergency Spill Response
In the event of a spill (solid powder or stock solution), immediate containment is required to

prevent migration to floor drains.
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Visualization: Spill Response Workflow
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Figure 2: Step-by-step workflow for managing an accidental spill of Ivermectin B1a-d2.

Cleanup Steps:

Isolate: Evacuate the immediate area. Mark boundaries.

Protect: Wear double nitrile gloves, lab coat, goggles, and a P100/N95 respirator if dealing

with dry powder (to prevent inhalation of dust).

Contain:

Liquid: Place absorbent pads (pig mats) over the spill. Do not wipe; blot.

Solid: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.

Decontaminate: Clean the surface with a detergent solution followed by a methanol wipe.

Disposal: All cleanup materials (pads, towels, gloves) must be disposed of as Solid

Hazardous Waste.

Regulatory Compliance (US/EU Context)
RCRA (USA): Ivermectin is not explicitly P-listed or U-listed, but it typically classifies as a

Characteristic Waste due to toxicity. Generators must determine if the waste exhibits toxicity

characteristics (D-codes) or manage it conservatively as non-RCRA regulated hazardous

waste (state-dependent).

Best Practice: Manage as RCRA Hazardous Waste to ensure incineration.

European Waste Catalogue (EWC):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1574491?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code 16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

Code 18 01 08*: Cytotoxic and cytostatic medicines (often applied to high-potency

compounds).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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